Cyclo(L-alanyl-D-alloisoleucyl-L-leucyl-D-tryptophyl-D-alpha-glutamyl)
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Overview
Description
Cyclo(L-alanyl-D-alloisoleucyl-L-leucyl-D-tryptophyl-D-alpha-glutamyl) , also known as Phepropeptin D , is a cyclic peptide with the following chemical formula: C41H58N6O6 . It exhibits intriguing structural features due to its cyclic arrangement of amino acids. The compound’s systematic IUPAC name is Cyclo(L-alloisoleucyl-L-leucyl-D-phenylalanyl-D-prolyl-L-phenylalanyl-D-leucyl) .
Scientific Research Applications
Cyclization Studies and Model Peptides
Cyclo(L-alanyl-D-alloisoleucyl-L-leucyl-D-tryptophyl-D-alpha-glutamyl) is a complex cyclic peptide. Similar peptides have been studied for their cyclization properties, which are crucial in peptide synthesis. For instance, a pentapeptide with a similar sequence was used to study cyclization, emphasizing the significance of separating activation and coupling steps in peptide synthesis (Ji & Bodanszky, 2009).
Synthesis and Biological Screening
Cyclic peptides, resembling Cyclo(L-alanyl-D-alloisoleucyl-L-leucyl-D-tryptophyl-D-alpha-glutamyl), have been synthesized and screened for biological activity. A study on a tetrapeptide cyclo-(isoleucyl-prolyl-leucyl- alanyl) showed potential antifungal and antihelmintic activities (Dahiya & Gautam, 2010).
Conformational and Structural Studies
The structure and conformation of cyclic peptides, similar to Cyclo(L-alanyl-D-alloisoleucyl-L-leucyl-D-tryptophyl-D-alpha-glutamyl), have been a subject of interest. For instance, the cyclodipeptides cyclo(L‐alanyl‐L‐phenylalanyl) and cyclo(D‐alanyl‐L‐phenylalanyl) were synthesized and studied for conformational information using various isotopes, which could provide insights into the behavior of similar cyclic peptides (Vičar et al., 1982).
Antimicrobial Activities
Cyclic peptides have shown antimicrobial activities in various studies. For example, new cyclopeptides isolated from a Ruegeria strain of bacteria exhibited moderate antimicrobial activity against Bacillus subtilis (Mitova, Popov, & De Rosa, 2004). This finding suggests potential antimicrobial applications for Cyclo(L-alanyl-D-alloisoleucyl-L-leucyl-D-tryptophyl-D-alpha-glutamyl) and similar compounds.
Chiral Induction in Hydrogenation
The asymmetric hydrogenation of cyclic peptides is an important area of research. A study on cyclic peptides, including cyclo(-L-aminoacyl-deltaAla-), highlighted effective chiral induction, which is relevant to understanding the behavior of cyclic peptides in synthetic processes (Lee, Kanmera, Aoyagi, & Izumiya, 2009).
properties
CAS RN |
136553-74-7 |
---|---|
Product Name |
Cyclo(L-alanyl-D-alloisoleucyl-L-leucyl-D-tryptophyl-D-alpha-glutamyl) |
Molecular Formula |
C31H44N6O7 |
Molecular Weight |
612.7 g/mol |
IUPAC Name |
(4R)-4-[[(2R)-2-[[(2S)-2-[[(2R,3S)-2-[[(2S)-2-aminopropanoyl]amino]-3-methylpentanoyl]amino]-4-methylpent-4-enoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C31H44N6O7/c1-6-18(4)27(37-28(41)19(5)32)31(44)36-24(13-17(2)3)30(43)35-25(29(42)34-21(16-38)11-12-26(39)40)14-20-15-33-23-10-8-7-9-22(20)23/h7-10,15-16,18-19,21,24-25,27,33H,2,6,11-14,32H2,1,3-5H3,(H,34,42)(H,35,43)(H,36,44)(H,37,41)(H,39,40)/t18-,19-,21+,24-,25+,27+/m0/s1 |
InChI Key |
MBHURWYWZFYDQD-HDUXTRFBSA-N |
Isomeric SMILES |
CC[C@H](C)[C@H](C(=O)N[C@@H](CC(=C)C)C(=O)N[C@H](CC1=CNC2=CC=CC=C21)C(=O)N[C@H](CCC(=O)O)C=O)NC(=O)[C@H](C)N |
SMILES |
CCC(C)C(C(=O)NC(CC(=C)C)C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CCC(=O)O)C=O)NC(=O)C(C)N |
Canonical SMILES |
CCC(C)C(C(=O)NC(CC(=C)C)C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CCC(=O)O)C=O)NC(=O)C(C)N |
sequence |
AXXWE |
synonyms |
BE 18257B BE-18257B cyclo(Glu-Ala-Ile-Leu-Trp) cyclo(glutamyl-alanyl-isoleucyl-leucyl-tryptophyl) cyclo(Ile-Leu-Trp-Glu-Ala) cyclo(isoleucyl-leucyl-tryptophyl-glutamyl-alanyl) WS 7338B WS-7338B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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